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Compound of Interest

Compound Name: dCeMM1

Cat. No.: B6126247 Get Quote

For researchers and drug development professionals utilizing the RBM39 molecular glue

degrader dCeMM1, ensuring its proper disposal is a critical component of laboratory safety and

regulatory compliance. While a specific Safety Data Sheet (SDS) with detailed disposal

instructions for dCeMM1 is not publicly available, this guide provides essential information

based on the compound's known characteristics and general best practices for chemical waste

management in a research setting.

Immediate Safety and Handling Considerations
Before disposal, it is crucial to handle dCeMM1 with appropriate personal protective equipment

(PPE), including safety glasses, gloves, and a lab coat. Work should be conducted in a well-

ventilated area, preferably within a chemical fume hood. In case of a spill, absorb the material

with an inert substance and place it in a sealed container for disposal.

Summary of dCeMM1 Properties
Understanding the chemical and physical properties of dCeMM1 is fundamental to its safe

handling and disposal.
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Property Value Source

Chemical Name

N'-(5-Bromo-2-

hydroxybenzylidene)-4-

methylbenzenesulfonohydrazid

e

[1]

Molecular Formula C14H13BrN2O3S [1][2]

Molecular Weight 369.23 g/mol [1][2]

CAS Number 118719-16-7 [1][2][3][4][5]

Appearance Powder [2]

Solubility
Soluble in DMSO and 0.1N

NaOH(aq)
[1]

Storage

Store at -20°C for up to 2

years (powder), or in DMSO at

-80°C for up to 6 months.

[2]

Step-by-Step Disposal Protocol
The following is a general protocol for the disposal of dCeMM1, which should be adapted to

comply with the specific regulations of your institution and local authorities.

1. Waste Identification and Segregation:

Solid Waste: Collect unused or expired dCeMM1 powder, as well as any lab materials

heavily contaminated with the solid compound (e.g., weighing boats, contaminated filter

paper), in a dedicated, clearly labeled hazardous waste container. The label should include

the chemical name, "dCeMM1," and any relevant hazard symbols.

Liquid Waste: Solutions containing dCeMM1 (e.g., dissolved in DMSO) should be collected

in a separate, sealed, and clearly labeled hazardous liquid waste container. Do not mix with

other incompatible waste streams.

Sharps Waste: Any needles, syringes, or other sharps used to handle dCeMM1 solutions

should be disposed of in a designated sharps container.
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2. Container Management:

Use only approved, chemically resistant containers for waste collection.

Ensure containers are tightly sealed to prevent leaks or spills.

Do not overfill waste containers.

3. Waste Storage:

Store waste containers in a designated, secure, and well-ventilated secondary containment

area, away from incompatible materials.

4. Disposal Request and Pickup:

Follow your institution's established procedures for hazardous waste disposal. This typically

involves submitting a waste pickup request to your Environmental Health and Safety (EHS)

department.

Provide accurate information on the waste manifest, including the chemical composition and

quantity.

Visualizing the Disposal Workflow
The following diagram illustrates the general decision-making process for the proper disposal of

dCeMM1.
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dCeMM1 Disposal Workflow
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Caption: A flowchart outlining the key steps for the safe disposal of dCeMM1 waste.
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Mechanism of Action: dCeMM1 as a Molecular Glue
Degrader
dCeMM1 functions by redirecting the activity of the CRL4-DCAF15 E3 ubiquitin ligase to the

target protein RBM39.[1] This induced proximity leads to the ubiquitination and subsequent

proteasomal degradation of RBM39.
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Caption: The signaling pathway of dCeMM1-induced RBM39 degradation.

By adhering to these guidelines and consulting with your institution's safety professionals, you

can ensure the safe and responsible disposal of dCeMM1, fostering a secure laboratory
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environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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